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Abstract

leico-4F is a prominent non-fullerene acceptor (NFA) that has garnered significant attention
within the organic electronics community. Its unique chemical structure, characterized by an A-
D-A (Acceptor-Donor-Acceptor) configuration, imparts favorable optoelectronic properties,
making it a crucial component in high-performance organic solar cells (OSCs) and organic
photodetectors (OPDs). This guide provides a comprehensive overview of leico-4F, detailing
its mechanism of action within photovoltaic devices, summarizing key performance data, and
outlining standardized experimental protocols for its application and characterization. The
information presented herein is intended to serve as a valuable resource for researchers and
professionals engaged in the development of next-generation organic electronic devices.

Introduction to leico-4F

leico-4F, with the CAS number 2089044-02-8, is a small molecule NFA possessing a low band-
gap and exhibiting low energy loss in photovoltaic devices.[1] Its structure features an electron-
donating indaceno[1,2-b:5,6-b’ldithiophene (IDT) core flanked by two electron-withdrawing 2-
(5,6-difluoro-3-oxo-2,3-dihydro-1H-inden-1-ylidene)malononitrile (IC-2F) units, with thiophene
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spacers.[1] This molecular design leads to strong light absorption in the near-infrared (NIR)
region, with a maximum absorption around 860 nm, which is a significant red-shift compared to
other NFAs like ITIC.[1] This broad absorption profile makes leico-4F particularly effective in
harvesting a larger portion of the solar spectrum, thereby enhancing the efficiency of organic
solar cells.

Mechanism of Action in Organic Solar Cells

The primary role of leico-4F in an organic solar cell is to facilitate the conversion of light into
electrical current. This process can be broken down into several key steps, as illustrated in the
energy level diagram and charge generation pathway below. In a typical bulk heterojunction
(BHJ) solar cell, leico-4F is blended with an electron donor material, such as the polymer
PTB7-Th.

o Light Absorption and Exciton Generation: When photons from sunlight strike the active layer
of the solar cell, they are absorbed by both the donor (e.g., PTB7-Th) and the acceptor
(leico-4F) materials. This absorption of energy excites an electron from the Highest
Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO),
creating a tightly bound electron-hole pair known as an exciton.

» Exciton Diffusion: The newly formed excitons diffuse through the donor or acceptor domains
until they reach the interface between the two materials.

o Charge Separation (Dissociation): At the donor-acceptor interface, the energy difference
between the LUMO levels of the donor and acceptor materials provides the driving force for
the exciton to dissociate. The electron is transferred from the donor's LUMO to the acceptor's
(leico-4F) LUMO, while the hole remains in the donor's HOMO. This charge separation is a
critical step in generating free charge carriers.

o Charge Transport: Once separated, the free electrons travel through the interconnected
network of the leico-4F acceptor domains towards the electron-collecting electrode
(cathode). Simultaneously, the holes move through the donor polymer domains towards the
hole-collecting electrode (anode).

» Charge Collection: The electrons and holes are collected at their respective electrodes,
generating a photocurrent and completing the photovoltaic circuit.
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The efficiency of this entire process is highly dependent on the energetic alignment of the
donor and acceptor materials, as well as the morphology of the blend film.
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Caption: Energy level diagram of a PTB7-Th:leico-4F organic solar cell.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body-img#ieico-4f-a-technical-guide-for-advanced-photovoltaic-research
https://www.benchchem.com/product/b13400239/docs?utm_src=pdf-body#ieico-4f-a-technical-guide-for-advanced-photovoltaic-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13400239?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data Summary

The performance of organic solar cells incorporating leico-4F is highly dependent on the
choice of donor material, blend ratio, and fabrication conditions. The following tables
summarize key photovoltaic parameters and charge transport properties reported for leico-4F-
based devices.

Table 1: Photovoltaic Performance of leico-4F Based Organic Solar Cells

Short-
. Open- Circuit Power
Device C . .
Donor . Circuit Current Fill Factor Conversion
] Architectur ) o
Material Voltage Density (FF) [%] Efficiency
e
(VOC) [V] (JSC) (PCE) [%]
[mA/cm2]
ITO/ZnO/PTB
PTB7-Th 7-Th:leico- 0.71 27.3 66 12.8
4F/MoOx/Ag
ITO/ZnO/PTB
PTB7-Th
_ 7-Th:BIT-4F-
(ternary with ) - - - 14.0[1]
T:leico-
BIT-4F-T)
4F/MoOx/Ag
ITO/ZNO/PTB
PTB7-Th 7-
(ternary with Th:PC71BM:I - - - 9.8[2]
PC71BM) eico-
4F/MoOx/Ag
P3HT
(ternary with
PC71BM)

Note: Data is compiled from various sources and represents optimized device performance. "-"
indicates data not available in the cited sources.

Table 2: Charge Transport Properties of leico-4F
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Property Value Measurement Technique

Space-Charge-Limited Current

Electron Mobility (pe) 8.1 x 10-4 cm2V-1s-1
(SCLC)

Hole Mobility (uh)

Note: Mobility values can vary depending on the film processing and measurement conditions.

Experimental Protocols

This section provides a detailed methodology for the fabrication and characterization of a
standard inverted organic solar cell using a PTB7-Th:leico-4F active layer.
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Caption: Experimental workflow for leico-4F based organic solar cell fabrication.

Materials and Reagents

e Substrate: Indium Tin Oxide (ITO) coated glass

o Electron Transport Layer (ETL): Zinc Oxide (ZnO) nanoparticle solution
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e Donor Polymer: PTB7-Th (Poly[[4,8-bis[(2-ethylhexyl)oxy]benzo[1,2-b:4,5-b"|dithiophene-2,6-
diyl][3-fluoro-2-[(2-ethylhexyl)carbonyl]thieno[3,4-b]thiophenediyl]])

e Acceptor: leico-4F

e Hole Transport Layer (HTL): Molybdenum(VI) oxide (MoO3)
o Cathode: Silver (Ag)

e Solvent: Chlorobenzene (CB)

e Cleaning Solvents: Deionized water, acetone, isopropanol (IPA)

Device Fabrication Procedure

e ITO Substrate Cleaning:

o The ITO-coated glass substrates are sequentially cleaned in an ultrasonic bath with
detergent, deionized water, acetone, and isopropanol for 15 minutes each.

o The cleaned substrates are then dried with a nitrogen gun.

o Finally, the substrates are treated with UV-ozone for 15 minutes to improve the surface
wettability and work function.

e ZnO Electron Transport Layer Deposition:
o A solution of ZnO nanoparticles is spin-coated onto the cleaned ITO substrates.

o The substrates are then annealed at a specified temperature (e.g., 200°C) for a certain
duration (e.g., 30 minutes) to form a uniform ZnO layer.[2]

e Active Layer Preparation and Deposition:

o A blend solution of PTB7-Th and leico-4F is prepared in chlorobenzene at a specific
concentration (e.g., 20 mg/mL) and donor:acceptor ratio (e.g., 1:1.5 by weight).

o The solution is typically stirred overnight at an elevated temperature to ensure complete
dissolution.
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o The active layer solution is then spin-coated onto the ZnO layer inside a nitrogen-filled
glovebox to prevent degradation from oxygen and moisture. The spin speed and time are
optimized to achieve the desired film thickness (e.g., 100 nm).[2]

e MoO3 Hole Transport Layer and Ag Cathode Deposition:

o Athin layer of MoO3 (e.g., 5-10 nm) is deposited on top of the active layer by thermal
evaporation under high vacuum.

o Subsequently, a thicker layer of Ag (e.g., 100 nm) is deposited as the top electrode, also
via thermal evaporation.

Device Characterization

o Current Density-Voltage (J-V) Characteristics: The photovoltaic performance of the
fabricated devices is measured under simulated AM 1.5G solar illumination (100 mW/cm2)
using a solar simulator. Key parameters such as VOC, JSC, FF, and PCE are extracted from
the J-V curves.

o External Quantum Efficiency (EQE): EQE measurements are performed to determine the
ratio of collected charge carriers to incident photons at various wavelengths. This provides
insights into the spectral response of the solar cell and helps to verify the measured JSC.

o Charge Carrier Mobility: The electron and hole mobilities of the active layer blend are
typically measured using the space-charge-limited current (SCLC) method with dedicated
single-carrier devices.

e Morphology Characterization: The morphology of the PTB7-Th:leico-4F blend film is
investigated using techniques such as Atomic Force Microscopy (AFM) and Transmission
Electron Microscopy (TEM) to understand the phase separation and domain sizes, which are
crucial for efficient charge transport.

Conclusion

leico-4F stands out as a highly promising non-fullerene acceptor for organic photovoltaics due
to its strong near-infrared absorption and favorable electronic properties. The mechanism of
action within a solar cell relies on the efficient generation, separation, and transport of charge
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carriers at the interface with a suitable donor material. By carefully optimizing the device
architecture, blend morphology, and fabrication protocols, leico-4F has been instrumental in
achieving high power conversion efficiencies. The data and experimental guidelines presented
in this technical guide offer a solid foundation for researchers to further explore and enhance
the potential of leico-4F in advanced organic electronic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ossila.com [ossila.com]
o 2. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [leico-4F: A Technical Guide for Advanced Photovoltaic
Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13400239/docs#ieico-4f-a-technical-guide-for-
advanced-photovoltaic-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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